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Compound of Interest

Compound Name: Omeprazole sulfone-d3

Cat. No.: B8088789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

Omeprazole sulfone-d3, a deuterated metabolite of Omeprazole. Accurate preparation of

stock solutions is critical for ensuring the reliability and reproducibility of experimental results in

various applications, including its use as an internal standard in pharmacokinetic and metabolic

studies.

Chemical and Physical Properties
Omeprazole sulfone-d3 is a stable, isotopically labeled form of Omeprazole sulfone. A

summary of its key chemical and physical properties is presented in Table 1. This information is

crucial for accurate calculations and proper handling and storage of the compound.
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Property Value References

Molecular Formula C₁₇H₁₆D₃N₃O₄S [1][2][3][4]

Molecular Weight 364.43 g/mol [1][2][4][5][6]

CAS Number 1189891-71-1 [2][4]

Appearance Beige or white solid [2][3]

Purity Typically >95% [4]

Solubility

Soluble in DMSO and

Methanol (slightly); Chloroform

(slightly, requires heating)

[3][6]

Storage Temperature -20°C [3][4]

Stability ≥ 4 years when stored at -20°C [3]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol outlines the steps for preparing a 1 mg/mL stock solution of Omeprazole
sulfone-d3.

2.1. Materials and Equipment

Omeprazole sulfone-d3 (solid form)

Dimethyl sulfoxide (DMSO), analytical grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer
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Ultrasonic bath (optional)

2.2. Procedure

Equilibration: Before opening, allow the vial of Omeprazole sulfone-d3 to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the solid compound.

Weighing: Accurately weigh a precise amount (e.g., 1 mg) of Omeprazole sulfone-d3 using

a calibrated analytical balance. Transfer the weighed solid into a clean, appropriately labeled

microcentrifuge tube or amber glass vial.

Solvent Addition: Based on the desired concentration and the weighed mass, calculate the

required volume of DMSO. For a 1 mg/mL stock solution, add 1 mL of DMSO for every 1 mg

of Omeprazole sulfone-d3. Use a calibrated micropipette to add the DMSO to the vial

containing the solid.

Dissolution: Cap the vial securely and vortex the mixture for at least 30 seconds to facilitate

dissolution. If the compound does not fully dissolve, sonicate the vial in an ultrasonic bath for

5-10 minutes. Visually inspect the solution to ensure complete dissolution.

Storage: Once fully dissolved, the stock solution should be stored at -20°C in a tightly

sealed, light-protected container (e.g., amber vial). For long-term storage, aliquoting the

stock solution into smaller, single-use volumes is recommended to avoid repeated freeze-

thaw cycles.

2.3. Safety Precautions

Handle Omeprazole sulfone-d3 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Avoid inhalation of dust and direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for detailed safety information.[7]
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Calculations for Stock Solution Preparation
To prepare a stock solution of a specific molarity, use the following formula:

Volume of Solvent (L) = Mass of Solute (g) / (Molecular Weight ( g/mol ) x Desired Molarity

(mol/L))

Example Calculation for a 10 mM Stock Solution:

Mass of Omeprazole sulfone-d3: 1 mg = 0.001 g

Molecular Weight: 364.43 g/mol

Desired Molarity: 10 mM = 0.010 mol/L

Volume of Solvent (L) = 0.001 g / (364.43 g/mol x 0.010 mol/L) = 0.000274 L = 274 µL

Therefore, to prepare a 10 mM stock solution, dissolve 1 mg of Omeprazole sulfone-d3 in 274

µL of DMSO.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of Omeprazole sulfone-d3
stock solutions.
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Preparation

Dissolution

Storage

Start: Obtain Omeprazole sulfone-d3

Equilibrate to Room Temperature

Accurately Weigh Compound

Add Calculated Volume of Solvent (e.g., DMSO)

Vortex / Sonicate to Dissolve

Visually Inspect for Complete Dissolution

Aliquot into Single-Use Vials

Store at -20°C, Protected from Light

End: Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for Omeprazole sulfone-d3 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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